![molecular formula C12H13NO4 B189131 5-Nitrospiro[1,3-benzodioxole-2,1'-cyclohexane] CAS No. 64179-40-4](/img/structure/B189131.png)
5-Nitrospiro[1,3-benzodioxole-2,1'-cyclohexane]
Overview
Description
5-Nitrospiro[1,3-benzodioxole-2,1’-cyclohexane] is a chemical compound with the molecular formula C12H13NO4 . It has a molecular weight of 235.24 . The IUPAC name for this compound is 5-nitrospiro[benzo[d][1,3]dioxole-2,1’-cyclohexane] .
Molecular Structure Analysis
The InChI code for 5-Nitrospiro[1,3-benzodioxole-2,1’-cyclohexane] is 1S/C12H13NO4/c14-13(15)9-4-5-10-11(8-9)17-12(16-10)6-2-1-3-7-12/h4-5,8H,1-3,6-7H2 . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Nitrospiro[1,3-benzodioxole-2,1’-cyclohexane] include a molecular weight of 235.24 and a molecular formula of C12H13NO4 .Scientific Research Applications
Wastewater Treatment
- Field : Environmental Science and Bio/Technology .
- Application : Nitrospira is used in the treatment of nitrogen-containing wastewaters . It’s a key player in nitrification, an intermediary reaction common to various processes applied to treat such wastewaters .
- Methods : Nitrospira adapts to a wide range of conditions such as substrate concentrations, dissolved oxygen, and temperature . The presence and abundance of these organisms in different habitats are governed by environmental and operating factors .
- Results : Nitrospira are frequently predominant in wastewater treatment plants and may be associated with opportunities for wastewater treatment such as bioprocesses that consume less energy for aeration and produce a smaller volume of pollutant gases during nitrification .
Organic Chemistry
- Field : Organic Chemistry .
- Application : 5-nitrospiro compounds are used in reactions with nucleophiles .
- Methods : Reactions of 5-nitrospiro[benzimidazole-2,1′-cyclohexane] 1,3-dioxide with aliphatic amines and sodium hydroxide resulted in removal of one N-oxide oxygen atom . The title compound reacted with ammonia and methylamine in the presence of MnO2 with conservation of both N-oxide moieties .
- Results : The reactions with aromatic amines were accompanied by removal of both N-oxide oxygen atoms with formation of N-aryl-5-nitrospiro[benzimidazole-2,1′-cyclohexane]-4-amines .
Photoisomerization and Thermal Reset
- Field : Physical Chemistry .
- Application : Nitrospiro compounds are used in applications such as optical sensors and information processing with the use of light .
- Methods : Various compounds, including nitrospiro compounds, are used in photoisomerization and thermal reset processes .
- Results : The use of nitrospiro compounds in these processes can lead to the development of advanced optical sensors and information processing systems .
Solid Multiresponsive Materials
- Field : Material Science .
- Application : Nitrospiropyran-doped ionogels are used in the fabrication of multistimuli-responsive chromic materials and devices .
- Methods : Nitrospiropyran switches are incorporated into ionogels, providing a soft, fluidic, transparent, thermally stable, and ionic-conductive environment where molecular switches preserve their solution-like properties and can be exposed to a number of different stimuli .
- Results : The use of nitrospiropyran-based materials in these processes can lead to the development of advanced multistimuli-responsive chromic materials and devices .
properties
IUPAC Name |
5-nitrospiro[1,3-benzodioxole-2,1'-cyclohexane] |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO4/c14-13(15)9-4-5-10-11(8-9)17-12(16-10)6-2-1-3-7-12/h4-5,8H,1-3,6-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGGQZKWSSUCGHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)OC3=C(O2)C=C(C=C3)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80351567 |
Source
|
| Record name | 5-nitrospiro[1,3-benzodioxole-2,1'-cyclohexane] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80351567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitrospiro[1,3-benzodioxole-2,1'-cyclohexane] | |
CAS RN |
64179-40-4 |
Source
|
| Record name | 5-nitrospiro[1,3-benzodioxole-2,1'-cyclohexane] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80351567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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